Cas no 61685-16-3 (2,6,10-Dodecatrienoic acid, 3-ethyl-7,11-dimethyl-, methyl ester, (E,E)-)

• Product Name: 2,6,10-Dodecatrienoic acid, 3-ethyl-7,11-dimethyl-, methyl ester, (E,E)-
• CAS No: 61685-16-3
• MF: C₁₇H₂₈O₂
• MW: 264.403025627136
• CID: 470103
• PubChem ID: 71393397
• Update Time: 2025-04-19

2,6,10-Dodecatrienoic acid, 3-ethyl-7,11-dimethyl-, methyl ester, (E,E)- Chemical and Physical Properties

Names and Identifiers

• 2,6,10-Dodecatrienoic acid, 3-ethyl-7,11-dimethyl-, methyl ester, (E,E)-
• methyl 3-ethyl-7,11-dimethyldodeca-2,6,10-trienoate
• 61685-16-3
• DTXSID10815162

• Inchi： 1S/C17H28O2/c1-6-16(13-17(18)19-5)12-8-11-15(4)10-7-9-14(2)3/h9,11,13H,6-8,10,12H2,1-5H3
• InChI Key： VITUFMDFKJSNHZ-UHFFFAOYSA-N
• SMILES： O(C)C(C=C(CC)CCC=C(C)CC/C=C(\C)/C)=O

Computed Properties

• Exact Mass: 264.20904
• Monoisotopic Mass: 264.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 5.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3